Cas no 78703-56-7 (1H-Pyrazole-4-carboxylic acid, 3-iodo-1,5-dimethyl-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-iodo-1,5-dimethyl-, methyl ester
• CAS No: 78703-56-7
• MF: C₇H₉IN₂O₂
• MW: 280.063033819199
• CID: 4187750
• PubChem ID: 11288983
• Update Time: 2025-04-24

1H-Pyrazole-4-carboxylic acid, 3-iodo-1,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-iodo-1,5-dimethyl-, methyl ester
• methyl 3-iodo-1,5-dimethyl-1H-pyrazole-4-carboxylate
• 78703-56-7
• SCHEMBL26927078

• Inchi： 1S/C7H9IN2O2/c1-4-5(7(11)12-3)6(8)9-10(4)2/h1-3H3
• InChI Key： WLAXOIUBDKOWTG-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(OC)=O)C(I)=N1

Computed Properties

• Exact Mass: 279.97088Da
• Monoisotopic Mass: 279.97088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų